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Introduction
Disperse Red 19 (DR19) is an azobenzene chromophore widely utilized in the fabrication of

non-linear optical (NLO) materials.[1][2] Its significant second-order NLO properties, chemical

stability, and the ability to be incorporated into various polymer matrices make it a compelling

candidate for applications in electro-optic modulators, optical switching, and other photonic

devices.[2][3] This document provides detailed application notes and experimental protocols for

the synthesis of Disperse Red 19 and its use in the fabrication of NLO-active polyurethane

films.

Physicochemical and Optical Properties of Disperse
Red 19
Disperse Red 19 is a crystalline powder with a dark purple to dark red-brown appearance.[4] A

summary of its key properties is presented in the table below.
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Property Value Reference

Chemical Formula C₁₆H₁₈N₄O₄ [3][4]

Molecular Weight 330.34 g/mol [3][4]

CAS Number 2734-52-3 [3][4]

Melting Point >300 °C (decomposes) [2]

λmax (in Methanol) 495 nm [4]

Solubility
Soluble in ethanol, acetone,

and benzene.
[3][4]

Non-Linear Optical Properties of Disperse Red 19
The NLO response of Disperse Red 19 arises from its molecular structure, featuring a donor-π-

acceptor system. The delocalized π-electrons in the azobenzene bridge facilitate a significant

change in dipole moment upon excitation, leading to a large second-order hyperpolarizability

(β). When aligned in a non-centrosymmetric manner within a host matrix, these molecular

properties translate into a macroscopic second-order NLO susceptibility (χ⁽²⁾).

NLO Property Value Conditions Reference

First

Hyperpolarizability

(βCT)

57.60 x 10⁻²⁹ esu In methanol [5]

Electro-optic

Coefficient (r₁₃)
13 pm/V

In a thermosetting

polyurethane film,

measured at 633 nm

[2]

Electro-optic

Coefficient (r₁₃)
5 pm/V

In a thermosetting

polyurethane film,

measured at 800 nm

[2]

First

Hyperpolarizability (β)

(1480 ± 100) x 10⁻³⁰

esu

In dimethyl sulfoxide

at 1064 nm
[4]
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Experimental Protocols
Protocol 1: Synthesis of Disperse Red 19
This protocol describes the synthesis of Disperse Red 19 via a diazo coupling reaction.

Materials:

4-Nitroaniline

Sodium nitrite (NaNO₂)

Concentrated hydrochloric acid (HCl)

N,N-bis(2-hydroxyethyl)aniline

Sodium hydroxide (NaOH)

Ice

Ethanol

Deionized water

Procedure:

Diazotization of 4-Nitroaniline:

In a 250 mL beaker, dissolve 13.8 g (0.1 mol) of 4-nitroaniline in 50 mL of concentrated

hydrochloric acid and 50 mL of deionized water by gentle heating.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a solution of 7.0 g (0.101 mol) of sodium nitrite in 20 mL of deionized water

dropwise to the cooled 4-nitroaniline solution. Maintain the temperature below 5 °C

throughout the addition.

Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling Reaction:

In a separate 500 mL beaker, dissolve 18.1 g (0.1 mol) of N,N-bis(2-hydroxyethyl)aniline in

100 mL of a 1 M sodium hydroxide solution.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared diazonium salt solution to the N,N-bis(2-

hydroxyethyl)aniline solution with vigorous stirring. Maintain the temperature below 5 °C.

A dark red precipitate of Disperse Red 19 will form immediately.

Continue stirring the reaction mixture for 2 hours at 0-5 °C to ensure complete reaction.

Purification:

Filter the crude Disperse Red 19 precipitate using a Buchner funnel.

Wash the solid with copious amounts of cold deionized water until the filtrate is neutral.

Recrystallize the crude product from hot ethanol to obtain purified Disperse Red 19 as a

dark red crystalline solid.

Dry the purified product in a vacuum oven at 60 °C overnight.
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Caption: Workflow for the synthesis of Disperse Red 19.

Protocol 2: Fabrication of a Disperse Red 19-based
Polyurethane NLO Film
This protocol details the fabrication of a crosslinked polyurethane film containing Disperse Red
19 as a side-chain NLO chromophore.

Materials:

Disperse Red 19 (synthesized as per Protocol 1)

A diisocyanate prepolymer (e.g., a custom-synthesized prepolymer with cyanate end-groups)

A crosslinking agent (e.g., triethanolamine)[2]

An appropriate solvent (e.g., cyclohexanone)

Indium Tin Oxide (ITO) coated glass slides
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Gold (for electrode deposition)

Procedure:

Preparation of the Polymer Solution:

Synthesize a prepolymer by reacting a diisocyanate with a diol containing a pendant

hydroxyl group that can be further reacted with DR19. (Note: The specific synthesis of the

prepolymer is application-dependent and requires separate optimization).

Covalently attach Disperse Red 19 to the prepolymer backbone via an esterification or

urethane linkage.

Dissolve the DR19-functionalized prepolymer and the crosslinking agent (e.g.,

triethanolamine) in cyclohexanone to form a homogeneous solution. The ratio of

prepolymer to crosslinker should be optimized to achieve complete crosslinking.[2] A

typical concentration for spin coating is 10-20 wt%.

Film Deposition:

Clean the ITO-coated glass slides thoroughly using a standard cleaning procedure (e.g.,

sonication in acetone, isopropanol, and deionized water).

Deposit the polymer solution onto the ITO-coated glass slide using a spin coater.

Typical spin coating parameters are a two-step process:

Spreading phase: 500 rpm for 10 seconds.

Coating phase: 1500-3000 rpm for 40 seconds to achieve a film thickness of 1-2 µm.

Dry the film in a vacuum oven at 80 °C for 2 hours to remove the solvent.

Corona Poling and Curing:

Place the polymer-coated ITO slide on a hot plate, with the ITO layer acting as the ground

electrode.
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Position a corona needle or wire approximately 1 cm above the polymer film.

Heat the sample to a temperature near the glass transition temperature (Tg) of the

polymer (e.g., 160 °C for the polyurethane system described by Shi et al.).[2]

Apply a high DC voltage (typically 5-10 kV) to the corona needle to generate a strong

electric field across the film.

Maintain the temperature and the electric field for a specific duration (e.g., 30 minutes) to

allow for chromophore alignment and simultaneous thermal curing (crosslinking) of the

polymer matrix.[2]

While keeping the electric field on, cool the sample slowly to room temperature to lock in

the chromophore alignment.

Turn off the high voltage.

Top Electrode Deposition:

Deposit a thin layer of gold (approximately 100 nm) on top of the poled polymer film via

thermal evaporation or sputtering to serve as the top electrode for electro-optic

measurements.
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Caption: Workflow for the fabrication of a DR19-polyurethane NLO film.
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Characterization of NLO Materials
The fabricated NLO films should be characterized to determine their physical and optical

properties.

Film Thickness: Measured using a profilometer or ellipsometer.

Thermal Properties: Glass transition temperature (Tg) and decomposition temperature (Td)

determined by Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA), respectively.

Linear Optical Properties: Refractive index and absorption spectrum measured using an

ellipsometer and a UV-Vis spectrophotometer.

Second-Order NLO Properties:

Second Harmonic Generation (SHG): The Maker fringe technique is commonly used to

determine the second-order NLO coefficient (d₃₃).

Electro-Optic (EO) Coefficient: The electro-optic coefficient (r₃₃) can be measured using a

Mach-Zehnder or Fabry-Pérot interferometer.

Safety Precautions
Handle all chemicals with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Work in a well-ventilated fume hood, especially during the synthesis of Disperse Red 19 and

when using organic solvents.

High voltage is used during corona poling. Ensure the setup is properly insulated and

grounded to prevent electrical shock.

Conclusion
Disperse Red 19 is a versatile and effective chromophore for the development of NLO

materials. The protocols provided herein offer a comprehensive guide for the synthesis of

DR19 and its incorporation into a robust polyurethane matrix. The resulting NLO films exhibit
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significant electro-optic coefficients and excellent temporal stability, making them suitable for a

range of photonic applications. Careful control over the experimental parameters outlined in

these protocols is crucial for achieving high-quality, high-performance NLO materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1170737?utm_src=pdf-custom-synthesis
http://www.photonics.byu.edu/corona.phtml
https://pubs.aip.org/aip/apl/article-pdf/60/21/2577/18489125/2577_1_online.pdf
https://pubs.aip.org/aip/apl/article/65/14/1733/522783/Corona-poling-of-nonlinear-polymer-thin-films-for
https://www.spiedigitallibrary.org/proceedings/Download?urlId=10.1117%2F12.781334
https://scispace.com/pdf/chromophore-poling-in-thin-films-of-organic-glasses-3-setup-273rx1l6tt.pdf
https://www.benchchem.com/product/b1170737#red-19-in-non-linear-optical-material-fabrication
https://www.benchchem.com/product/b1170737#red-19-in-non-linear-optical-material-fabrication
https://www.benchchem.com/product/b1170737#red-19-in-non-linear-optical-material-fabrication
https://www.benchchem.com/product/b1170737#red-19-in-non-linear-optical-material-fabrication
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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